Cas no 2138164-13-1 (4-Amino-6,6-difluorohex-2-ynoic acid)

• Product Name: 4-Amino-6,6-difluorohex-2-ynoic acid
• CAS No: 2138164-13-1
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 5299110
• Update Time: 2025-10-21

4-Amino-6,6-difluorohex-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-6,6-difluorohex-2-ynoic acid
• 2-Hexynoic acid, 4-amino-6,6-difluoro-
• 4-Amino-6,6-difluorohex-2-ynoic acid

• Inchi： 1S/C6H7F2NO2/c7-5(8)3-4(9)1-2-6(10)11/h4-5H,3,9H2,(H,10,11)
• InChI Key： KAXOEPOZORPJES-UHFFFAOYSA-N
• SMILES： FC(CC(C#CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 4-Amino-6,6-difluorohex-2-ynoic acid

Comprehensive Overview of 4-Amino-6,6-difluorohex-2-ynoic acid (CAS No. 2138164-13-1): Properties, Applications, and Research Insights

4-Amino-6,6-difluorohex-2-ynoic acid (CAS No. 2138164-13-1) is a fluorinated alkyne derivative with a unique molecular structure that combines an amino group, difluoromethyl units, and a terminal carboxylic acid. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive building block. The presence of both fluorine atoms and an alkyne moiety enhances its reactivity, making it valuable for click chemistry applications and drug discovery.

In recent years, the demand for fluorinated compounds like 4-Amino-6,6-difluorohex-2-ynoic acid has surged, driven by their metabolic stability and lipophilicity—key traits for optimizing drug candidates. Researchers frequently explore its role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with trends in targeted protein degradation therapies. Its CAS No. 2138164-13-1 is often searched alongside terms such as "fluorinated amino acids" and "alkyne-based linkers," reflecting its niche applications.

The synthesis of 4-Amino-6,6-difluorohex-2-ynoic acid typically involves multi-step organic reactions, including Sonogashira coupling and fluorination protocols. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying its purity, a common query among synthetic chemists. Its carboxylic acid group allows further derivatization, enabling conjugation with peptides or nanoparticles—a hotspot in nanomedicine research.

Beyond pharmaceuticals, this compound’s difluoroalkyne segment is studied in material science for designing fluoropolymers with enhanced thermal stability. Environmental scientists also investigate its biodegradability, addressing concerns about sustainable chemistry. Searches for "green synthesis of fluorinated compounds" often intersect with discussions about CAS No. 2138164-13-1, highlighting its relevance in eco-friendly innovation.

In summary, 4-Amino-6,6-difluorohex-2-ynoic acid exemplifies the intersection of fluorine chemistry and bioconjugation. Its versatility across drug development, materials engineering, and environmental science ensures continued interest, while its CAS No. 2138164-13-1 remains a pivotal identifier for researchers navigating this specialized field.